Cas no 61789-70-6 (Benzenemethanaminium, N-(3-aminopropyl)-N,N-dimethyl-, N-coco acyl derivs., chlorides)

Benzenemethanaminium, N-(3-aminopropyl)-N,N-dimethyl-, N-coco acyl derivs., chlorides structure
61789-70-6 structure
Product Name:Benzenemethanaminium, N-(3-aminopropyl)-N,N-dimethyl-, N-coco acyl derivs., chlorides
CAS No:61789-70-6
MF:C12H21N2
MW:193.308542966843
CID:1629721
PubChem ID:6454278
Update Time:2025-04-21

Benzenemethanaminium, N-(3-aminopropyl)-N,N-dimethyl-, N-coco acyl derivs., chlorides Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N-(3-aminopropyl)-N,N-dimethyl-, N-coco acyl derivs., chlorides
    • 3-amino-N-benzyl-N,N-dimethylpropan-1-aminium
    • 3-aminopropyl-benzyl-dimethylazanium
    • EINECS 263-079-2
    • 61789-70-6
    • NS00124324
    • SCHEMBL7645494
    • DTXSID90866874
    • Inchi: 1S/C12H21N2/c1-14(2,10-6-9-13)11-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11,13H2,1-2H3/q+1
    • InChI Key: PFMHXSKWMSCZAH-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(CC1C=CC=CC=1)CCCN

Computed Properties

  • Exact Mass: 193.170473678g/mol
  • Monoisotopic Mass: 193.170473678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų
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